M2 ion channel blocker

• CAS No.: 1190215-03-2
• Product Name: M2 ion channel blocker
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.45
• Description: This compound is capable of inhibiting and blocking the activity of M2 ion channel. Antiviral agents.
• Synonyms: methyl (2R)-2-[1-(1-adamantyl)ethylamino]-3-(4H-imidazol-4-yl)propanoate
• Reference: [1]. Zhang, Wenjuan; Xu, Jing; Liu, Fang. Heterodimers of histidine and amantadine as inhibitors for wild type and mutant M2 channels of influenza A. Chinese Journal of Chemistry (2010), 28(8), 1417-1423.; Abstract; Inhibitors bearing the imidazole, adamantane and related structures were synthesized and tested against WT, S31N and S31N-L26I mutant M2 channels. Although amantadine (1) only inhibited WT M2 channel, compd. 6 contg. the imidazole and adamantane groups showed good inhibitory activity to WT and mutant M2 channels. The stereochem. and basic pKa of α-amine are important for the activity of inhibitors and our data showed that derivs. of natural histidine are more active for M2 channels than those of unnatural histidine. The significance of our present results is that we have established a prospective strategy of drug discovery of WT and mutant M2 channels against influenza A...
• Last Modified: Aug 20 2021